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Introduction

2-Bromo-3-methoxy-6-methylpyridine is a versatile trifunctional heterocyclic building block
with significant potential in the synthesis of novel kinase inhibitors. Its unique substitution
pattern, featuring a reactive bromine atom at the 2-position, a methoxy group at the 3-position,
and a methyl group at the 6-position, offers medicinal chemists a valuable scaffold for
generating potent and selective drug candidates. The pyridine core is a well-established
pharmacophore in numerous FDA-approved kinase inhibitors, often playing a crucial role in
binding to the hinge region of the kinase ATP-binding site. The bromine atom serves as a key
handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and
Buchwald-Hartwig aminations, enabling the introduction of diverse aryl, heteroaryl, and amino
moieties. The methoxy and methyl groups can influence the compound's physicochemical
properties, metabolic stability, and steric interactions within the target kinase's binding pocket.

This document provides detailed application notes and experimental protocols for the synthesis
of a representative kinase inhibitor targeting the p38 mitogen-activated protein (MAP) kinase, a
key regulator of inflammatory responses. The synthetic strategy highlights the utility of 2-
Bromo-3-methoxy-6-methylpyridine in constructing complex molecular architectures.

Target Signaling Pathway: p38 MAP Kinase
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The p38 MAP kinase signaling pathway is a critical regulator of cellular responses to a variety
of extracellular stimuli, including inflammatory cytokines and environmental stress.[1][2]
Dysregulation of this pathway is implicated in a range of inflammatory diseases, making it an
attractive target for therapeutic intervention.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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